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Solubility and Preparation of WH-4-023

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: WH-4-023
Cat. No.: S548126

The table below summarizes the key physical properties and solubility data for WH-4-023 from multiple

supplier specifications.

Property Specification Citation
Molecular Weight 568.67 g/mol [1]112] [3]
Purity Typically 298% to >99% [1] [4] [5]
Solubility in DMSO 100 mM (56.9 mg/mL); 25 mg/mL (43.96 mM) [1][2] [6]
Solubility in Ethanol ~6 mg/mL (10.55 mM); requires gentle warming and sonication [B11[7]
Solubility in Water Insoluble or slightly soluble (<1 mg/mL) [3117]

Preparing Stock Solutions

For preparing stock solutions, here are the standard protocols based on the solubility data:

¢ Standard DMSO Stock Solution (10-100 mM)

o To prepare a 10 mM solution, dissolve 5.69 mg of WH-4-023 in 1 mL of anhydrous DMSO. [2]
o For a 100 mM solution, dissolve 56.9 mg in 1 mL of DMSO. [1] [6]
o Note: Hygroscopic DMSO can impact solubility; use newly opened containers for best results.

[2]
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e Ethanol Stock Solution (~10 mM)

o Dissolve ~6 mg of WH-4-023 in 1 mL of ethanol. Gentle warming and brief sonication are
recommended to aid dissolution. [3] [7]

¢ Working Solutions for Cell-Based Assays

o Itis crucial to dilute the DMSO stock solution into the aqueous cell culture medium. The final
DMSO concentration should typically be kept below 0.1% to avoid cytotoxicity. [7]

¢ In Vivo Formulation (Example)

o One referenced protocol suggests a formulation of 10% DMSO + 40% PEG300 + 5% Tween-
80 + 45% Saline. [2]
o For example, to prepare 1 mL of a 0.77 mg/mL working solution:
= Add 100 pL of a 7.7 mg/mL DMSO stock solution to 400 uL PEG300 and mix.
= Add 50 pL Tween-80 and mix.
= Add 450 pL Saline to a final volume of 1 mL. [2]

Experimental Protocols and Biological Context

To ensure your experiments are reproducible, here are detailed methodologies for key assays involving WH-

4-023.

Kinase Inhibition Assay (Lck)

This protocol is adapted from the original research that established the potency of WH-4-023. [3] [7]

e Objective: To determine the IC50 of WH-4-023 against Lck kinase in a cell-free system.
¢ Key Reagents:
o Enzyme: Lck (GST-kinase domain fusion, 250 pM final concentration).
Substrate: Biotinylated gastrin peptide (1.2 uM final concentration).
Cofactor: ATP (0.5 pM final concentration).
Buffer: 50 mM HEPES (pH=7.5), 50 mM NacCl, 20 mM MgCI2, 5 mM MnCI2, 2 mM DTT, 0.05%
BSA.
¢ Detection Method:
o The assay is quenched with a detection reagent.

[e]

[e]

o
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o Phosphorylation is detected using a homogeneous time-resolved fluorescence (HTRF) readout
with Europium-labeled anti-phosphotyrosine antibody and Streptavidin-Allophycocyanin (SA-

APC).
o The plate is read with excitation at 320 nm and emission at 615 nm and 655 nm. [3] [7]

This experimental workflow can be visualized as follows:
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Cell-Based Assay (T-cell IL-2 Secretion)

This protocol describes how WH-4-023 is used in a cellular context to study T-cell receptor signaling. [7]
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e Objective: To test the potency of WH-4-023 in inhibiting TCR/CD28-mediated IL-2 secretion in human
T-cells.
e Cell Culture:
Purify T-cells from human peripheral blood lymphocytes (hPBL).
Pre-incubate cells (1x10"5 cells/well) with or without WH-4-023.
Stimulate cells with a combination of anti-CD3 and anti-CD28 antibodies.
Culture for ~20 hours at 37°C in 5% CO2.
e Analysis:
o Quantify secreted IL-2 in the supernatant by ELISA.
o (Optional) Assess proliferation by pulsing cells with 3H-thymidine overnight. [7]

[e]

o

o

[¢]

Troubleshooting Common Issues

Unexpectedly low solubility or precipitate in aqueous buffer:

e Cause: WH-4-023 has very low water solubility. Precipitates can form if the stock solution is added
too abruptly to the aqueous medium or if the final concentration is too high.

¢ Solution: Ensure the DMSO stock solution is clear before use. When diluting, add the stock dropwise
to the warm buffer or medium while vortexing gently. Do not exceed the solubility limits outlined
above.

Loss of activity in cell-based assays:

e Cause: Improper storage can lead to compound degradation. WH-4-023 should be stored as
recommended.
e Solution:
o Powder: Store desiccated at -20°C. [3] [7]
o Stock solution in DMSO: Aliquot and store at -80°C for long-term storage (up to 2 years) or at
-20°C for shorter periods (up to 1 year). Avoid repeated freeze-thaw cycles. [2] [7]

Biological Pathways and Applications

To better design your experiments, it is helpful to understand the primary kinase targets of WH-4-023 and

the biological pathways it affects.

e Primary Targets: WH-4-023 is a potent and selective dual inhibitor of Lck and Src kinases, with
IC50 values of 2 nM and 6 nM, respectively. It exhibits over 300-fold selectivity against kinases like
p38a and KDR. [1] [3] [5]
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e Secondary Targets: It also potently inhibits Salt-Inducible Kinases (SIKs), with IC50 values of 10
nM, 22 nM, and 60 nM for SIK1, SIK2, and SIK3, respectively. [1] [3]
e Key Applications in Research:

o T-cell Signaling Studies: Due to its potent inhibition of Lck, a key kinase in the TCR signaling
pathway, it is used to study T-cell activation, IL-2 secretion, and proliferation. [7]

o Macrophage Polarization: Inhibition of SIKs by WH-4-023 can control the interconversion of
classically activated and regulatory macrophages, boosting IL-10 production and suppressing
pro-inflammatory cytokines. [3]

o Maintaining Naive Pluripotency: In combination with other small molecules (PD 0325901,
CHIR 99021, SB 590885), it supports the self-renewal of naive human embryonic stem cells
(hESCs). [1] [4]

The following diagram summarizes the key signaling pathways modulated by WH-4-023:
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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